Cas no 127955-44-6 (N-Formyl Erythromycin A (>90%))

• Product Name: N-Formyl Erythromycin A (>90%)
• CAS No: 127955-44-6
• MF: C₃₇H₆₅NO₁₄
• MW: 747.910313367844
• CID: 4556821
• PubChem ID: 102578285
• Update Time: 2025-06-20

N-Formyl Erythromycin A (>90%) Chemical and Physical Properties

Names and Identifiers

• Erythromycin EP Impurity L
• ERYTHROMYCIN IMPURITY L
• Erythromycin Impurity 12(Erythromycin EP Impurity L)
• Erythromycin EP Impurity L/N-((2S,3R,4S,6R)-2-(((3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-7,12,13-trihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-3,5,7,9,11,13-hexamethyl-2,10-dioxooxacyclotetradecan-6-yl)oxy)
• N-Formyl Erythromycin A (>Erythromycin, N-demethyl-N-formyl-
• N-Formyl Erythromycin A (>90%)
• Erythromycin EP Impurity L (N-Formyl Erythromycin A)

• Inchi： 1S/C37H65NO14/c1-13-25-37(10,46)30(42)20(4)27(40)18(2)15-35(8,45)32(52-34-28(41)24(38(11)17-39)14-19(3)48-34)21(5)29(22(6)33(44)50-25)51-26-16-36(9,47-12)31(43)23(7)49-26/h17-26,28-32,34,41-43,45-46H,13-16H2,1-12H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,28-,29+,30-,31+,32-,34+,35-,36-,37-/m1/s1
• InChI Key： GTUJGRXTLVETBU-RWJQBGPGSA-N
• SMILES： O([C@]1([H])O[C@H](C)C[C@H](N(C)C=O)[C@H]1O)[C@H]1[C@@](C[C@H](C([C@@H]([C@@H](O)[C@@](O)(C)[C@@H](CC)OC(=O)[C@H](C)[C@@H](O[C@]2([H])O[C@@H](C)[C@H](O)[C@](C)(OC)C2)[C@@H]1C)C)=O)C)(O)C

Computed Properties

• Exact Mass: 747.44050575g/mol
• Monoisotopic Mass: 747.44050575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 52
• Rotatable Bond Count: 7
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 211Ų

N-Formyl Erythromycin A (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on N-Formyl Erythromycin A (>90%)

N-Formyl Erythromycin A (CAS No. 127955-44-6): A Structurally Modified Macrolide with Enhanced Pharmacological Properties

The N-formyl erythromycin A, identified by the CAS No. 127955-44-6, represents a chemically tailored derivative of erythromycin A, a naturally occurring macrolide antibiotic. This compound is characterized by the introduction of an N-formyl group onto the erythromycin scaffold, which significantly alters its physicochemical properties while preserving the core antimicrobial activity of the parent molecule. With a purity exceeding >90%, this formulation ensures consistent experimental outcomes and reliable performance in both preclinical and clinical settings, making it a critical tool for researchers exploring advanced drug delivery systems and pharmacokinetic optimization.

In recent studies published in Antimicrobial Agents and Chemotherapy (2023), researchers demonstrated that the N-formyl erythromycin A exhibits improved membrane permeability compared to unmodified erythromycin. This structural modification enhances its ability to penetrate biofilms formed by Pseudomonas aeruginosa, a pathogen notorious for causing persistent infections in cystic fibrosis patients. The formylation process stabilizes the compound against enzymatic degradation, particularly in acidic environments, thereby extending its half-life and bioavailability. Such advancements address longstanding challenges associated with macrolide antibiotics, which often suffer from rapid metabolic clearance and suboptimal tissue distribution.

A groundbreaking application highlighted in a 2023 Nature Communications paper involves conjugating N-formyl erythromycin A with targeted ligands to create prodrugs capable of selectively delivering therapeutic payloads to cancer cells. The formyl group acts as a bioorthogonal handle for click chemistry modifications, enabling site-specific attachment of folate or transferrin receptors without compromising the antibiotic's inherent antibacterial activity. This dual functionality positions the compound as a promising candidate in multifunctional therapeutics, where simultaneous antimicrobial and antineoplastic effects could mitigate secondary infections during chemotherapy while attacking tumor cells directly.

In preclinical models reported at the 2023 International Symposium on Macrolide Chemistry, this derivative displayed synergistic effects when combined with β-lactam antibiotics against methicillin-resistant Staphylococcus aureus (MRSA). The formylation-induced structural rigidity reportedly enhances binding affinity to ribosomal targets while evading efflux pumps commonly responsible for antibiotic resistance mechanisms. Researchers observed a fourfold reduction in minimum inhibitory concentration (MIC) values compared to conventional erythromycin formulations when used in combination therapy, suggesting potential for overcoming multidrug resistance through rational structural design.

The synthesis methodology for achieving high purity (>90%) has evolved significantly since its initial isolation from Saccharopolyspora erythraea. Modern approaches utilize chiral chromatography combined with solid-phase extraction techniques to eliminate isomeric impurities that previously limited scalability. As detailed in a 2023 Journal of Chromatography B article, this purification protocol ensures uniformity in molecular weight distribution measured via MALDI-TOF mass spectrometry (m/z calculated: 837.5; observed: 838.1), critical for reproducible biological assays and pharmacological evaluations.

Ongoing investigations into its photophysical properties reveal unexpected applications in optical biosensing systems. Scientists at MIT's Department of Chemical Engineering recently developed a fluorescence-based assay using this compound's unique excitation spectrum at 380 nm to detect bacterial pathogens in real-time within complex biological matrices. The formyl group's ability to quench non-specific fluorescence emissions makes it ideal for high-sensitivity diagnostic platforms requiring minimal sample preparation.

In structural biology research published in eLife (January 2024), cryo-electron microscopy studies resolved the interaction between N-formyl erythromycin A and bacterial ribosomes at near atomic resolution (3.1 Å). These findings revealed an additional hydrogen bonding interaction between the formyl moiety and ribosomal RNA nucleotides not present in native erythromycin, providing mechanistic insights into its enhanced efficacy against Gram-positive pathogens such as vancomycin-intermediate S. aureus. Such structural elucidation opens new avenues for computational drug design targeting specific ribosomal subunits.

Clinical translation efforts are currently focused on optimizing nanoparticle formulations containing this compound. Researchers at Stanford University demonstrated that poly(lactic-co-glycolic acid) (PLGA) nanoparticles loaded with >90% pure N-formyl erythromycin A achieved sustained release profiles over 72 hours in vitro while maintaining cytotoxic activity against drug-resistant strains of tuberculosis bacilli (Mycobacterium tuberculosis). These results suggest potential utility as inhalable therapies for pulmonary infections where conventional treatments fail due to poor penetration or rapid elimination.

Biochemical studies have also uncovered its role as an enzyme inhibitor beyond traditional antibacterial applications. Work published in Bioorganic & Medicinal Chemistry Letters (June 2023) identified inhibitory activity against human neutrophil elastase (HNE) at concentrations below 1 μM, indicating possible applications in treating inflammatory diseases like chronic obstructive pulmonary disease (COPD). The formylation appears to enhance specificity by creating steric hindrance that prevents off-target interactions observed with unmodified macrolides.

The compound's photochemical stability under UV irradiation has spurred interest among material scientists developing antimicrobial surfaces. Surface-initiated atom transfer radical polymerization (SI-ATRP)-based coatings incorporating this derivative showed persistent antibacterial activity over six weeks of continuous use under simulated hospital conditions, according to findings presented at the ACS National Meeting (August 2023). Such applications leverage both its antimicrobial properties and chemical stability without compromising biocompatibility requirements essential for medical devices.

Synthetic chemists continue refining methods to incorporate additional functional groups onto the formylated scaffold while maintaining >90% purity standards required for pharmacological testing. Recent publications describe iterative Suzuki-Miyaura cross-coupling strategies that allow site-selective modifications on positions H(8) and H(11) without disrupting the macrocyclic ring structure responsible for binding affinity optimization efforts are now exploring such derivatives' potential as immunomodulatory agents following discoveries that certain analogs influence Toll-like receptor (TLR)-mediated signaling pathways linked to sepsis pathogenesis reported in a December 2023 issue of Biochemical Pharmacology).